Cas no 898781-79-8 (1-(3,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one)

• Product Name: 1-(3,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• CAS No: 898781-79-8
• MF: C₁₆H₁₄F₂OS
• MW: 292.343570232391
• CID: 1946997
• PubChem ID: 24726009
• Update Time: 2025-11-01

1-(3,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• 3',4'-difluoro-3-(4-thiomethylphenyl)propiophenone
• AKOS016021415
• 1-(3,4-Difluorophenyl)-3-[4-(methylsulfanyl)phenyl]-1-propanone
• 1-(3,4-Difluorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
• DTXSID40644402
• 898781-79-8
• MFCD03843290

• MDL： MFCD03843290
• Inchi： 1S/C16H14F2OS/c1-20-13-6-2-11(3-7-13)4-9-16(19)12-5-8-14(17)15(18)10-12/h2-3,5-8,10H,4,9H2,1H3
• InChI Key： AHDAQHSATHLLKN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 292.07300
• Monoisotopic Mass: 292.07334256Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.50220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(3,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one

Introduction to 1-(3,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one (CAS No. 898781-79-8)

The compound 1-(3,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one (CAS No. 898781-79-8) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential in modulating biological pathways and its utility in the development of next-generation drugs.

At the core of its chemical identity lies a bifunctional scaffold, combining a 3,4-difluorophenyl group with a 4-methylsulfanylphenyl moiety, linked through a propanone backbone. The presence of fluorine atoms and a methylsulfanyl group introduces specific electronic and steric properties that are critical for optimizing binding interactions with biological targets. Such structural features are often employed to enhance drug-like properties such as metabolic stability, solubility, and target affinity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The 3,4-difluorophenyl substituent in this compound is particularly noteworthy, as it has been shown to influence the electronic distribution of the aromatic ring, thereby affecting interactions with protease enzymes and other therapeutic targets. This modification is often associated with increased lipophilicity and reduced metabolic clearance, making it an attractive feature for drug development.

In parallel, the 4-methylsulfanylphenyl group contributes to the compound's overall physicochemical profile by introducing a polar sulfur atom. This sulfur moiety can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. The combination of these two distinct functional groups within a single molecule allows for fine-tuned modulation of pharmacological activity.

The propanone backbone serves as a versatile linker that connects the two aromatic rings, providing flexibility in molecular conformation. This structural arrangement is conducive to optimizing interactions with protein targets, such as kinases and proteases, which are key players in various disease pathways. The presence of both fluorine and methylsulfanyl groups on adjacent aromatic rings further enhances the compound's potential as a scaffold for drug discovery.

Current research in medicinal chemistry increasingly emphasizes the use of computationally derived models to predict and optimize molecular properties. The structural features of 1-(3,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one make it an ideal candidate for virtual screening and molecular docking studies aimed at identifying novel therapeutic agents. Advanced computational techniques have been employed to model interactions with various biological targets, providing insights into potential mechanisms of action.

One particularly promising area of investigation involves the exploration of this compound as a precursor in the synthesis of more complex derivatives. By modifying either or both aromatic rings, researchers can generate libraries of analogues with tailored pharmacological profiles. Such an approach is supported by recent studies demonstrating the efficacy of fluorinated sulfonamide derivatives in treating inflammatory and infectious diseases.

The synthetic pathways leading to 1-(3,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one have also been optimized for scalability and efficiency. Modern synthetic methodologies enable the rapid assembly of this compound from commercially available starting materials, facilitating its use in both academic research and industrial drug development programs. The robustness of these synthetic routes ensures consistent quality and purity, which are essential for preclinical and clinical studies.

The pharmacological potential of this compound has been preliminarily explored through in vitro assays targeting key enzymes and receptors involved in metabolic diseases and cancer. Preliminary data suggest that derivatives based on this scaffold exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, interactions with receptor targets such as G protein-coupled receptors (GPCRs) have been observed, indicating potential applications in neurological disorders.

As interest in fluorinated compounds grows within the pharmaceutical industry, 1-(3,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one stands out as a versatile building block with broad therapeutic implications. Its unique structural features offer opportunities for innovation across multiple disease areas, including oncology, immunology, and neurology. Continued research into this compound is expected to yield valuable insights into novel drug mechanisms and lead compounds for future therapeutic interventions.

The integration of cutting-edge synthetic chemistry with computational biology has positioned this molecule at the forefront of drug discovery efforts. By leveraging advances in both fields, researchers can accelerate the identification and optimization of lead compounds for clinical development. The multifaceted nature of 1-(3,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one underscores its significance as a tool for exploring new therapeutic possibilities.